Cas no 150283-69-5 ((+)-angustifoline)
(+)-angustifoline structure
Product Name:(+)-angustifoline
CAS No:150283-69-5
MF:C14H22N2O
MW:234.337283611298
CID:2027439
Update Time:2025-04-21
(+)-angustifoline Chemical and Physical Properties
Names and Identifiers
-
- (+)-angustifoline
- (-)-Angustifoline
- (1S)-4c-Allyl-(11ac)-decahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-on
- (1S)-4c-allyl-(11ac)-decahydro-1r,5c-methano-pyrido[1,2-a][1,5]diazocin-8-one
- 11-Allylcytisin
- 4-allyl-decahydro-1,5-methano-pyrido[1,2-a][1,5]diazocin-8-one
- Angustifolin
- Angustifoline
- Jamaicensin
-
- Inchi: 1S/C14H22N2O/c1-2-4-12-11-7-10(8-15-12)13-5-3-6-14(17)16(13)9-11/h2,10-13,15H,1,3-9H2
- InChI Key: VTIPIBIDDZPDAV-UHFFFAOYSA-N
- SMILES: C=CCC1C2CN3C(=O)CCCC3C(C2)CN1
(+)-angustifoline Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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